Cas no 80864-10-4 (2,2,4-trimethylpentane-1,4-diol)

• Product Name: 2,2,4-trimethylpentane-1,4-diol
• CAS No: 80864-10-4
• Molecular Formula: C₈H₁₈O₂
• Molecular Weight: 146.22732
• CID: 704931
• PubChem ID: 21572626

2,2,4-trimethylpentane-1,4-diol Properties

Names and Identifiers

• 1,4-Pentanediol, 2,2,4-trimethyl-
• 2,2,4-trimethylpentane-1,4-diol
• EN300-1853562
• 80864-10-4
• DTXSID60615937
• SCHEMBL1066136

• InChIKey： UPQBAPMBTTWGMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O2/c1-7(2,6-9)5-8(3,4)10/h9-10H,5-6H2,1-4H3
• SMILES： CC(C)(CC(C)(C)O)CO

Computed Properties

• Exact Mass: 146.130679813g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 146.130679813g/mol
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols